Cas no 325145-35-5 (tert-butyl (2S)-2-ethylpiperazine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-ethylpiperazine-1-carboxylate
• CAS No: 325145-35-5
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD07772100
• CID: 67667
• PubChem ID: 17750462
• Update Time: 2025-10-20

tert-butyl (2S)-2-ethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-ethylpiperazine-1-carboxylate
• (S)-1-[(1,1-Dimethylethoxy)carbonyl])-2-ethylpiperazine
• tert-Butyl (2S)-2-ethylpiperazine-1-carboxylate
• (S)-1-Boc-2-ethyl-piperazine
• (S)-1-Boc-2-ethylpiperazine
• (S)-1-N-Boc-2-ethylpiperazine
• (S)-2-Ethylpiperazine, N1-BOC protected
• S-1-Boc-2-ethylpiperazine
• tert-butyl (S)-2-ethylpiperazine-1-carboxylate
• J-502534
• (S)-tert-butyl 2-ethylpiperazine-1-carboxylate;(S)-1-Boc-2-ethylpiperazine
• DS-13092
• (S)-tert-butyl2-ethylpiperazine-1-carboxylate
• AC-2206
• 1-PIPERAZINECARBOXYLIC ACID, 2-ETHYL-, 1,1-DIMETHYLETHYL ESTER, (2S)-
• (R)-1-N-BOC-2-ETHYL PIPERAZINE
• BCP21570
• AM81373
• (S)-1-Boc-2-ethyl-piperazine, AldrichCPR
• A25974
• (2S)-1-N-BOC-2-ETHYLPIPERAZINE
• SCHEMBL336578
• AKOS005258566
• CTCGRXDGXGUOTE-VIFPVBQESA-N
• (2S)-2-ethyl-1-piperazinecarboxylic acid, 1,1-dimethylethyl ester
• DTXSID90590521
• CS-D0655
• (S)-2-ethyl-piperazine-1-carboxylic acid, tert-butyl ester
• MFCD07772100
• 1-(tert-butoxycarbonyl)-2(S)-ethylpiperazine
• 325145-35-5
• tert-butyl (2S)-2-ethylpiperazine-1-carboxylate

• MDL： MFCD07772100
• Inchi： 1S/C11H22N2O2/c1-5-9-8-12-6-7-13(9)10(14)15-11(2,3)4/h9,12H,5-8H2,1-4H3/t9-/m0/s1
• InChI Key： CTCGRXDGXGUOTE-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N1CCNC[C@@H]1CC)=O

Computed Properties

• Exact Mass: 214.16800
• Monoisotopic Mass: 214.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.4

Experimental Properties

• Density: 0.981
• Boiling Point: 286.7℃ at 760 mmHg
• Flash Point: 127.2°C
• Refractive Index: 1.457
• PSA: 41.57000
• LogP: 1.87200

tert-butyl (2S)-2-ethylpiperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD20229)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-butyl (2S)-2-ethylpiperazine-1-carboxylate

Comprehensive Overview of tert-butyl (2S)-2-ethylpiperazine-1-carboxylate (CAS No. 325145-35-5)

tert-butyl (2S)-2-ethylpiperazine-1-carboxylate (CAS No. 325145-35-5) is a chiral piperazine derivative widely utilized in pharmaceutical and organic synthesis. This compound, characterized by its tert-butyl carbamate group and ethyl-substituted piperazine ring, serves as a critical intermediate in the development of bioactive molecules. Its stereospecific (2S)-configuration enhances its relevance in asymmetric synthesis, particularly for targeting receptors with high enantioselectivity. Researchers and manufacturers prioritize this compound due to its versatility in constructing nitrogen-containing heterocycles, a structural motif prevalent in modern drug discovery.

The growing demand for chiral building blocks like tert-butyl (2S)-2-ethylpiperazine-1-carboxylate aligns with trends in precision medicine and small-molecule therapeutics. Recent searches highlight user interest in "piperazine derivatives in drug design" and "CAS 325145-35-5 applications," reflecting its prominence in kinase inhibitors and CNS-targeting compounds. Its Boc-protected amine functionality ensures compatibility with diverse coupling reactions, addressing synthetic challenges in peptide mimetics and catalysis.

From an industrial perspective, 325145-35-5 exemplifies the shift toward sustainable chiral synthesis. Innovations in flow chemistry and enzymatic resolution have optimized its production, reducing waste and improving yield—a response to the "green chemistry" queries dominating academic forums. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are routinely employed to verify its purity and stereochemical integrity, ensuring compliance with GMP standards.

Beyond pharmaceuticals, tert-butyl (2S)-2-ethylpiperazine-1-carboxylate garners attention in agrochemical research and material science. Its structural flexibility allows derivatization into ligands for metal-organic frameworks (MOFs), addressing searches like "nitrogen ligands for catalysis." The compound’s stability under acidic conditions further enables its use in protecting-group strategies, a topic frequently explored in organic chemistry tutorials.

In summary, CAS 325145-35-5 represents a nexus of innovation across multiple disciplines. Its role in enantioselective synthesis, coupled with emerging applications in bioconjugation and catalysis, positions it as a staple in modern laboratories. As the scientific community prioritizes atom-efficient methodologies, this compound’s relevance will continue to expand, driven by both industrial needs and academic curiosity.